Cas no 61441-07-4 (1,3-Benzodioxole-5-carboxylic acid, 6-(2-methylphenyl)-, methyl ester)

• Product Name: 1,3-Benzodioxole-5-carboxylic acid, 6-(2-methylphenyl)-, methyl ester
• CAS No: 61441-07-4
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 479337
• PubChem ID: 12308108
• Update Time: 2025-04-19

1,3-Benzodioxole-5-carboxylic acid, 6-(2-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylic acid, 6-(2-methylphenyl)-, methyl ester
• methyl 6-(2-methylphenyl)-1,3-benzodioxole-5-carboxylate
• 61441-07-4
• DTXSID80487072

• Inchi： 1S/C16H14O4/c1-10-5-3-4-6-11(10)12-7-14-15(20-9-19-14)8-13(12)16(17)18-2/h3-8H,9H2,1-2H3
• InChI Key： YWKHERUROFKMAP-UHFFFAOYSA-N
• SMILES： O1COC2=CC(C(=O)OC)=C(C=C12)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76